N-(2-benzoyl-4-nitrophenyl)-2-(4-benzyl-1-piperazinyl)acetamide

• IUPAC Name: N-(2-benzoyl-4-nitrophenyl)-2-(4-benzylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C26H26N4O4/c31-25(19-29-15-13-28(14-16-29)18-20-7-3-1-4-8-20)27-24-12-11-22(30(33)34)17-23(24)26(32)21-9-5-2-6-10-21/h1-12,17H,13-16,18-19H2,(H,27,31)
• InChI Key: HPCPEXVRLYDBQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])C(=O)C4=CC=CC=C4
• Molecular Formula: C26H26N4O4
• Molecular Weight: 458.5 g/mol

Description

N-(2-benzoyl-4-nitrophenyl)-2-(4-benzyl-1-piperazinyl)acetamide, also known as BNPA, is a compound that has been extensively studied in scientific research due to its potential therapeutic applications.

Scientific Research Applications

PET Ligand for Central NK1 Receptors

A study on the synthesis and biodistribution of a related compound, [11C]R116301, evaluated its potential as a positron emission tomography (PET) ligand for investigating central neurokinin(1) (NK1) receptors. The study detailed the synthesis process, specific activity, and in vivo and in vitro evaluation of the ligand's affinity for NK1 receptors, highlighting its suitability for visualizing NK1 receptors in vivo using PET technology (M. V. D. Mey et al., 2005).

Photochromic Behavior of Nitrophenyl Derivatives

Research on N-(4-(6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene-2-yl)phenyl)acetamide demonstrated interesting photochromic behavior in both solid and solution states. This compound, obtained through a multi-component reaction, showcases the potential for developing new materials with photoresponsive properties (H. Kiyani & M. Ardyanian, 2012).

Antihistaminic Activity of Benzimidazole Derivatives

A study on benzimidazole derivatives, including synthesis and biological evaluation for antihistaminic activity, reveals the pharmacological potential of these compounds in treating allergic diseases. The research focused on the synthesis of N1, 2-substituted benzimidazole derivatives and their screening for antihistaminic potential, contributing to the ongoing search for novel therapeutic agents (R. Gadhave et al., 2012).

Green Synthesis of Nitroacetaminophen Derivatives

An electrochemical approach to the synthesis of nitroacetaminophen derivatives represents a green and regioselective method for producing these compounds. This innovative synthesis technique emphasizes the development of eco-friendly and efficient methodologies in pharmaceutical manufacturing (Eslam Salahifar et al., 2015).

Anticonvulsant Activity of Benzofuran-acetamide Scaffold

Research into benzofuran-acetamide derivatives for potential anticonvulsant agents explored the synthesis and evaluation of these compounds against seizure models. The findings indicated that certain derivatives have comparable anticonvulsant potency to standard drugs, underscoring the therapeutic potential of benzofuran-acetamide scaffolds in epilepsy treatment (A. Shakya et al., 2016).